N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C16H17ClN2O4/c1-21-7-8-23-15-9-11(5-6-18-15)16(20)19-13-10-12(17)3-4-14(13)22-2/h3-6,9-10H,7-8H2,1-2H3,(H,19,20)
• InChI Key: PDXDHLZBHTTXJR-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=NC=CC(=C1)C(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C16H17ClN2O4
• Molecular Weight: 336.77 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-methoxyethoxy)isonicotinamide, also known as NM-2, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a protein called poly (ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair mechanisms. In recent years, NM-2 has been extensively studied for its potential use in cancer therapy and other pathological conditions.

Scientific Research Applications

Synthesis and Catalytic Applications

• A study on the synthesis of pyranopyrazoles highlights the use of isonicotinic acid as a dual and biological organocatalyst, demonstrating a green, efficient method for preparing complex molecules which could be related to the chemical structure of interest due to the utilization of isonicotinic acid derivatives in the synthesis process (Zolfigol et al., 2013).

Material Science and Photodynamic Therapy

• Research on the synthesis and properties of unsymmetrical porphyrins indicates the preparation of compounds containing isonicotinic acid moieties. These studies reveal the potential application of such compounds in photodynamic therapy and as semiconductor materials due to their significant spectroscopic properties and molecular dynamic simulations (Wang, Li, & Wang, 2021).

Herbicide Development

• Another research direction involves the synthesis and herbicidal activity study of N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid. Some compounds in this category exhibited excellent herbicidal activity, suggesting the potential agricultural applications of derivatives related to the chemical structure (Yu et al., 2021).

Antitumor Applications

• The synthesis of N-(2-nitroxyethyl)isonicotinamide and its complexes with PdCl2 and PtCl2 as potential antitumor medicines offers insight into the medical application of isonicotinamide derivatives. This research demonstrates the utility of such compounds in developing new therapeutic agents against cancer (Fedorov et al., 2001).

Anticonvulsant Agents

• The design and synthesis of novel N-substituted-3-chloro-2-azetidinone derivatives as potential anticonvulsant agents include studies on compounds structurally related to isonicotinamide. These findings suggest the relevance of such derivatives in the development of new drugs for treating convulsions (Hasan et al., 2011).